Cas no 1798902-86-9 (N-Benzoyl-N-methyl-L-tyrosine)
N-Benzoyl-N-methyl-L-tyrosine Chemical and Physical Properties
Names and Identifiers
-
- N-Benzoyl-N-methyl-L-tyrosine
-
N-Benzoyl-N-methyl-L-tyrosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B208230-50mg |
N-Benzoyl-N-methyl-L-tyrosine |
1798902-86-9 | 50mg |
$ 201.00 | 2023-04-19 | ||
| TRC | B208230-500mg |
N-Benzoyl-N-methyl-L-tyrosine |
1798902-86-9 | 500mg |
$ 1596.00 | 2023-04-19 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B208230-50mg |
N-Benzoyl-N-methyl-L-tyrosine |
1798902-86-9 | 50mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B208230-500mg |
N-Benzoyl-N-methyl-L-tyrosine |
1798902-86-9 | 500mg |
¥14400.00 | 2023-09-15 |
N-Benzoyl-N-methyl-L-tyrosine Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on N-Benzoyl-N-methyl-L-tyrosine
Comprehensive Overview of N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9): Properties, Applications, and Research Insights
N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9) is a specialized tyrosine derivative with significant relevance in pharmaceutical and biochemical research. This compound, characterized by its benzoyl and methyl modifications, serves as a critical intermediate in the synthesis of peptides and small-molecule therapeutics. Its unique structure enhances stability and bioavailability, making it a focal point for drug discovery and enzyme inhibition studies.
In recent years, the demand for modified amino acids like N-Benzoyl-N-methyl-L-tyrosine has surged due to their role in targeted drug delivery and proteomics research. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound's CAS No. 1798902-86-9 is frequently searched in academic databases, reflecting its growing importance in high-throughput screening and bioconjugation applications.
The synthesis of N-Benzoyl-N-methyl-L-tyrosine involves selective acylation and methylation of L-tyrosine, ensuring high enantiomeric purity. This process aligns with the pharmaceutical industry's emphasis on chiral specificity, a key factor in reducing off-target effects. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its purity, addressing the stringent quality standards required for preclinical studies.
From an industrial perspective, N-Benzoyl-N-methyl-L-tyrosine is gaining traction in the development of peptide-based therapeutics, a market projected to grow exponentially. Its compatibility with solid-phase peptide synthesis (SPPS) makes it invaluable for producing custom peptides used in vaccines and diagnostic tools. Additionally, its benzoyl group enhances UV absorbance, facilitating detection in analytical assays.
Environmental and safety considerations are also paramount. Unlike hazardous compounds, N-Benzoyl-N-methyl-L-tyrosine is classified as non-toxic under standard handling conditions, aligning with green chemistry principles. This attribute, combined with its biodegradability, positions it favorably for sustainable biopharmaceutical production.
In conclusion, N-Benzoyl-N-methyl-L-tyrosine (CAS No. 1798902-86-9) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, diagnostics, and material science, resonating with trends like personalized medicine and AI-driven molecular design. As research advances, this compound is poised to play a pivotal role in addressing unmet medical needs.
1798902-86-9 (N-Benzoyl-N-methyl-L-tyrosine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)